Cas no 1380027-08-6 (3-(5-fluoropyridin-2-yl)propan-1-amine)

3-(5-Fluoropyridin-2-yl)propan-1-amine is a fluorinated pyridine derivative with a propylamine side chain, serving as a versatile intermediate in pharmaceutical and agrochemical synthesis. The fluorine substituent enhances electron-withdrawing properties, influencing reactivity and binding affinity in target molecules. Its primary amine functionality allows for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing compounds. The compound’s structural features make it valuable for designing bioactive molecules, particularly in medicinal chemistry for CNS-targeting drugs or enzyme inhibitors. High purity grades ensure consistent performance in coupling reactions and scaffold modifications. Suitable for controlled environments due to its sensitivity, it requires proper handling under inert conditions.

3-(5-fluoropyridin-2-yl)propan-1-amine structure

1380027-08-6 structure

Product Name:3-(5-fluoropyridin-2-yl)propan-1-amine

CAS No:1380027-08-6

MF:C₈H₁₁FN₂

MW:154.184745073318

CID:5939646

PubChem ID:68720362

Update Time:2025-10-31

3-(5-fluoropyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(5-fluoropyridin-2-yl)propan-1-amine
- EN300-1854785
- SCHEMBL3631933
- 1380027-08-6
- Inchi： 1S/C8H11FN2/c9-7-3-4-8(11-6-7)2-1-5-10/h3-4,6H,1-2,5,10H2
- InChI Key： KIHQWLRQPGTAFO-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C=C1)CCCN

Computed Properties

Exact Mass: 154.09062652g/mol
Monoisotopic Mass: 154.09062652g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 38.9Å²

3-(5-fluoropyridin-2-yl)propan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1854785-1.0g	3-(5-fluoropyridin-2-yl)propan-1-amine	1380027-08-6	1g	$0.0	2023-06-03
Enamine	EN300-1854785-0.05g	3-(5-fluoropyridin-2-yl)propan-1-amine	1380027-08-6	0.05g	$768.0	2023-09-18
Enamine	EN300-1854785-0.1g	3-(5-fluoropyridin-2-yl)propan-1-amine	1380027-08-6	0.1g	$804.0	2023-09-18
Enamine	EN300-1854785-0.25g	3-(5-fluoropyridin-2-yl)propan-1-amine	1380027-08-6	0.25g	$840.0	2023-09-18
Enamine	EN300-1854785-0.5g	3-(5-fluoropyridin-2-yl)propan-1-amine	1380027-08-6	0.5g	$877.0	2023-09-18
Enamine	EN300-1854785-1g	3-(5-fluoropyridin-2-yl)propan-1-amine	1380027-08-6	1g	$914.0	2023-09-18
Enamine	EN300-1854785-2.5g	3-(5-fluoropyridin-2-yl)propan-1-amine	1380027-08-6	2.5g	$1791.0	2023-09-18
Enamine	EN300-1854785-5g	3-(5-fluoropyridin-2-yl)propan-1-amine	1380027-08-6	5g	$2650.0	2023-09-18
Enamine	EN300-1854785-10g	3-(5-fluoropyridin-2-yl)propan-1-amine	1380027-08-6	10g	$3929.0	2023-09-18

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Additional information on 3-(5-fluoropyridin-2-yl)propan-1-amine

Comprehensive Overview of 3-(5-fluoropyridin-2-yl)propan-1-amine (CAS No. 1380027-08-6)

3-(5-fluoropyridin-2-yl)propan-1-amine, identified by its CAS number 1380027-08-6, is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a 5-fluoropyridin-2-yl moiety linked to a propylamine chain, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly in the development of kinase inhibitors and central nervous system (CNS) therapeutics.

The growing interest in fluorinated compounds like 3-(5-fluoropyridin-2-yl)propan-1-amine stems from their enhanced metabolic stability and bioavailability compared to non-fluorinated analogs. Researchers are actively exploring its applications in precision medicine and targeted drug delivery systems, aligning with the current trend of personalized healthcare solutions. Recent studies highlight its role in modulating enzyme activity and receptor binding, which are critical for treating neurodegenerative diseases and metabolic disorders.

From a synthetic chemistry perspective, CAS 1380027-08-6 serves as a key building block for heterocyclic scaffolds. Its amine functionality allows for straightforward derivatization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the pharmaceutical industry's focus on fragment-based drug design and combinatorial chemistry, addressing the demand for novel therapeutic candidates.

Environmental and green chemistry considerations are also driving innovation around this compound. Scientists are investigating catalytic fluorination methods to optimize its production, reducing waste and energy consumption. These advancements respond to the increasing emphasis on sustainable chemical processes in both academic and industrial settings.

Analytical characterization of 3-(5-fluoropyridin-2-yl)propan-1-amine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The fluorine atom's distinct spectroscopic signature facilitates structural verification, while modern chromatographic techniques ensure batch-to-batch consistency for research applications.

In material science, this compound's pyridine-fluorine synergy shows promise for developing functionalized polymers and liquid crystal materials. Its ability to participate in hydrogen bonding and π-π stacking interactions makes it valuable for designing advanced materials with tailored electronic and optical properties.

The commercial availability of CAS 1380027-08-6 through specialty chemical suppliers has expanded its accessibility for research institutions. Proper handling requires standard laboratory precautions, with particular attention to amine group reactivity and fluoropyridine stability under various conditions.

Future research directions for 3-(5-fluoropyridin-2-yl)propan-1-amine may explore its potential in bioconjugation chemistry for diagnostic applications or its incorporation into metal-organic frameworks (MOFs) for catalytic purposes. The compound's structural flexibility positions it as a valuable tool for addressing contemporary challenges in medicinal chemistry and material engineering.